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Compound of Interest

Compound Name: Potassium tetrachloroaurate(III)

Cat. No.: B084355 Get Quote

Technical Support Center: Potassium
Tetrachloroaurate(III)
This guide provides essential safety information, handling protocols, and disposal procedures

for potassium tetrachloroaurate(III) (KAuCl₄). Adherence to these guidelines is critical to

ensure the safety of laboratory personnel and the environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with potassium tetrachloroaurate(III)?

A1: Potassium tetrachloroaurate(III) is a hazardous substance that presents several risks. It

is harmful if swallowed or inhaled and can cause serious skin and eye irritation or even severe

burns.[1][2][3][4][5] It may also trigger an allergic skin reaction and respiratory irritation.[1][2][5]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: To minimize exposure, it is essential to wear appropriate PPE. This includes chemical

safety goggles or a face shield, protective gloves, and a lab coat.[1] All handling of potassium
tetrachloroaurate(III) should be conducted in a properly functioning chemical fume hood to

avoid inhalation of dust or vapors.[5] For situations with potential for significant exposure, a

NIOSH/MSHA-approved respirator may be necessary.[1]

Q3: What are the proper storage conditions for potassium tetrachloroaurate(III)?
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A3: Store potassium tetrachloroaurate(III) in a cool, dry, and well-ventilated area.[3][5] The

container should be kept tightly closed and stored in a locked cabinet or designated secure

area.[1][6] It is also sensitive to light and moisture, so protection from these elements is crucial.

[1]

Q4: What substances are incompatible with potassium tetrachloroaurate(III)?

A4: This compound can react violently or dangerously with certain other chemicals. Avoid

contact with strong oxidizing agents, mineral acids, organic reducing agents, ammonia, and

finely powdered metals.[1][5]

Q5: What is the correct procedure for disposing of potassium tetrachloroaurate(III) waste?

A5: Potassium tetrachloroaurate(III) and its containers must be treated as hazardous waste.

Disposal should be carried out by a licensed professional waste disposal service in strict

accordance with all local, regional, national, and international regulations.[7] Do not allow the

substance to enter drains or waterways.[5][7][8]

Troubleshooting Guide
Problem: I have accidentally spilled a small amount of potassium tetrachloroaurate(III)
powder on the lab bench.

Solution:

Evacuate and Secure: Immediately alert others in the vicinity and restrict access to the spill

area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Wear PPE: Before cleaning, don the appropriate PPE, including gloves, safety goggles, a lab

coat, and a respirator if necessary.

Clean-up: Carefully sweep or scoop up the spilled solid material, avoiding dust generation.[7]

[8] Place the collected material into a clearly labeled, sealed container for hazardous waste

disposal.
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Decontaminate: Wipe the spill area with a suitable decontaminating solution and then wash it

thoroughly.

Dispose: Dispose of all contaminated cleaning materials as hazardous waste.

Problem: A colleague is experiencing skin or eye contact with the compound.

Solution:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[1][7] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

thoroughly with soap and plenty of water.[7] If skin irritation or an allergic reaction develops,

seek medical attention.[1]

Quantitative Data Summary
Parameter Value Reference

GHS Hazard Statements
H302, H315, H317, H319,

H332, H335
[1][2][3]

Signal Word Warning [1][2]

Experimental Workflow: Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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